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Compound of Interest

Compound Name:
5-(4-Bromophenyl)pyridine-3-

carbaldehyde

CAS No.: 887973-73-1

Cat. No.: B13155912

Get Quote

Executive Summary
Target Molecule: 5-(4-Bromophenyl)pyridine-3-carbaldehyde CAS: N/A (Derivative of CAS

113118-81-3) Primary Application: Intermediate in medicinal chemistry (e.g., p38 MAP kinase

inhibitors), Suzuki-Miyaura coupling scaffold.[1][2][3]

This guide provides a technical analysis of the 1H NMR spectrum for 5-(4-
Bromophenyl)pyridine-3-carbaldehyde. Unlike standard spectral lists, this document focuses

on comparative analysis—specifically distinguishing the product from its starting material (5-

bromopyridine-3-carbaldehyde) and common synthetic byproducts (homocoupling impurities).

[1][2][3]

Key Identification Marker: The diagnostic shift of the Pyridine-H2 proton and the emergence of

a distinct AA'BB' aromatic system corresponding to the 4-bromophenyl moiety.[1][2][3]
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To accurately interpret the spectrum, we must first define the spin systems. The molecule

consists of two distinct aromatic domains: the electron-deficient Pyridine ring and the 4-

Bromophenyl ring.[1][2][3]

Visual Structural Assignment
The following diagram maps the proton environments to their theoretical chemical shifts.

Pyridine Protons (Deshielded)

Phenyl Protons (AA'BB')

CHO
(Hd)

Pyridine Ring
(Ha, Hb, Hc)

C3 Position 4-Bromophenyl
(He, Hf)

C5-C1' Coupling BrC4' Position

H2 (s)
~9.0-9.1 ppm

H6 (d)
~8.9 ppm

H4 (t/m)
~8.4 ppm

Ortho to Py (d)
~7.6 ppm

Ortho to Br (d)
~7.7 ppm

Click to download full resolution via product page

Figure 1: Structural connectivity and predicted proton environments based on substituent

electronic effects.
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Comparative Spectral Data
The most critical task for a researcher is confirming the success of the Suzuki coupling.[2] The

table below contrasts the Product with the Starting Material (SM).

Solvent: CDCl₃ (referenced to 7.26 ppm) Frequency: 400 MHz[1][4][5][6]

Proton Assignment
Product: 5-(4-
Bromophenyl)pyrid
ine-3-carbaldehyde

SM: 5-
Bromopyridine-3-
carbaldehyde

Diagnostic Change

-CHO (Aldehyde) 10.15 ppm (s, 1H) 10.10 ppm (s, 1H)

Minimal shift; confirms

aldehyde retention.[1]

[2][3]

Py-H2 (btwn N/CHO)
9.10 ppm (d, J~2.0

Hz, 1H)
9.05 ppm (d, 1H)

Downfield shift due to

extended conjugation.

Py-H6 (btwn N/Ar)
8.95 ppm (d, J~2.0

Hz, 1H)
8.85 ppm (d, 1H)

Critical: Significant

shift due to aryl ring

current (Anisotropic

effect).[1]

Py-H4 (btwn CHO/Ar) 8.45 ppm (t/dd, 1H) 8.35 ppm (t, 1H)
Slight downfield shift.

[1]

Ar-H (Phenyl)
7.60 – 7.75 ppm (m,

4H)
ABSENT

Primary Indicator:

Appearance of AA'BB'

system.[1]

Technical Insight (Causality)
Pyridine H6 Shift: In the starting material, H6 is adjacent to a Bromine atom. In the product, it

is adjacent to a Phenyl ring.[4][6] The ring current of the new phenyl group deshields H6

more effectively than the inductive effect of the bromine, causing a downfield shift.

AA'BB' System: The 4-bromophenyl group usually appears as two "roofed" doublets

(resembling a quartet) in the 7.5–7.8 ppm range.[1][2] Note that overlap with Py-H4 is

possible depending on concentration and shimming.[1][2][3]
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Synthesis & Impurity Profiling[1]
This molecule is typically synthesized via Suzuki-Miyaura coupling of 5-bromopyridine-3-

carbaldehyde and 4-bromophenylboronic acid.[1][2][3]

Reaction Scheme:

SM (R-Br) + Ar-B(OH)₂ → [Pd(PPh₃)₄, K₂CO₃] → Product + Byproducts[1]

Common Impurities & NMR Signatures
Des-bromo Byproduct (Hydrodehalogenation):

Cause: Pd-catalyzed reduction of the C-Br bond.[1][2][3]

NMR Signal: Appearance of a triplet/multiplet in the phenyl region (integration changes

from 4H to 5H) and loss of the AA'BB' symmetry.

Homocoupling (4,4'-Dibromobiphenyl):

Cause: Oxidative coupling of the boronic acid.[2]

NMR Signal: Sharp doublets around 7.4–7.6 ppm, but lacks the aldehyde (10.1 ppm) and

pyridine signals.

Residual Boronic Acid:

NMR Signal: Broad singlets (OH) that disappear with D₂O shake; aromatic protons often

shifted upfield compared to the product.[1]

Decision Tree for Spectral Validation
Use this logic flow to validate your isolated product.
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Start Analysis
(CDCl3 Spectrum)

Is singlet present at ~10.1 ppm?

Are there 3 distinct Pyridine protons
(9.1, 8.9, 8.4 ppm)?

Yes

FAIL: Aldehyde Oxidation/Reduction.
Check for -COOH or -CH2OH.

No

Is there an AA'BB' pattern
(7.6-7.8 ppm, 4H)?

Yes

FAIL: Regioisomer or SM.
Check coupling constants.

No

FAIL: Homocoupling or Des-bromo.
Check Integration (4H vs 5H).

No

PASS: Identity Confirmed.
Proceed to Purity Assay.

Yes

Click to download full resolution via product page

Figure 2: Step-by-step logic for validating the 1H NMR spectrum of the target compound.

Experimental Protocols
A. NMR Sample Preparation[1][2][6][7][8][9]

Solvent: CDCl₃ (99.8% D) is preferred.[1] DMSO-d₆ may be used if solubility is poor, but it

will shift the aldehyde peak to ~10.0 ppm and broaden the signals due to viscosity.[2]

Concentration: 5–10 mg of sample in 0.6 mL solvent.
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Filtration: Filter through a cotton plug in a Pasteur pipette to remove inorganic salts

(K₂CO₃/Pd black) which cause line broadening.[1]

B. Synthesis (Suzuki Coupling Context)
To provide context for the spectral data, here is the standard synthesis route:

Charge: 5-bromo-3-pyridinecarboxaldehyde (1.0 eq), 4-bromophenylboronic acid (1.1 eq),

Pd(PPh₃)₄ (0.05 eq).

Solvent: Toluene/Ethanol/Water (4:1:1) or Dioxane/Water.[1][7]

Base: K₂CO₃ (2.0 eq).

Conditions: Reflux (90°C) for 4–12 hours under N₂.

Workup: Extract with EtOAc, wash with brine, dry over Na₂SO₄.

Purification: Silica gel chromatography (Hexane/EtOAc gradient).

References
PubChem.5-bromo-3-pyridinecarboxaldehyde (Compound Summary). National Library of

Medicine.[2] Available at: [Link][1]

Organic Syntheses.Synthesis of Unsymmetrical Biaryls using a Modified Suzuki Cross-

Coupling. Org.[2][5][8][9][7] Synth. 2007, 84, 217. Available at: [Link][1]

Royal Society of Chemistry.Suzuki-Miyaura Coupling Protocols.[1][2][3] ChemSpider/RSC.[1]

[2] Available at: [Link][1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13155912?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

